Cas no 2229174-10-9 (methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-methylfuran-3-carboxylate
• CAS No: 2229174-10-9
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 5975457
• PubChem ID: 165754553
• Update Time: 2025-06-11

methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-methylfuran-3-carboxylate
• EN300-1952607
• 2229174-10-9

• Inchi： 1S/C11H13F2NO3/c1-6-7(9(15)16-2)3-8(17-6)10(14)4-11(12,13)5-10/h3H,4-5,14H2,1-2H3
• InChI Key： ATAKCSHGVZVDQG-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC(C(=O)OC)=C(C)O2)(C1)N)F

Computed Properties

• Exact Mass: 245.08634960g/mol
• Monoisotopic Mass: 245.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-methylfuran-3-carboxylate

Introduction to Methyl 5-(1-Amino-3,3-Difluorocyclobutyl)-2-Methylfuran-3-Carboxylate (CAS No: 2229174-10-9)

Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-methylfuran-3-carboxylate, with the CAS number 2229174-10-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been extensively studied for its unique structural properties and potential applications in drug development. The molecule consists of a methyl group attached to a furan ring, which is further substituted with a cyclobutyl group containing amino and difluoro functionalities. These features make it a versatile compound with promising bioactivity.

Recent studies have highlighted the importance of cyclobutane rings in medicinal chemistry due to their ability to induce strain and enhance molecular interactions. The presence of a cyclobutyl group in this compound contributes to its unique pharmacokinetic properties, including improved bioavailability and target specificity. Furthermore, the amino and difluoro substituents on the cyclobutane ring enhance the compound's ability to interact with biological targets, making it a valuable candidate for drug design.

The synthesis of methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-methylfuran-3-carboxylate involves a multi-step process that combines principles from both organic synthesis and fluorination chemistry. The key steps include the formation of the cyclobutane ring through ring-closing metathesis, followed by selective fluorination and subsequent functionalization to introduce the amino and methyl groups. This synthetic route demonstrates the versatility of modern chemical methodologies in constructing complex molecules with precise control over functionality.

In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. Preclinical studies have indicated that it exhibits selective inhibition against certain enzymes involved in inflammatory processes, suggesting its potential utility in anti-inflammatory therapies. Additionally, its ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems targeting intracellular pathogens.

The environmental impact of methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-methylfuran-3-carboxylate has also been evaluated in recent research. Studies have shown that under controlled conditions, the compound undergoes rapid biodegradation, minimizing its ecological footprint. This is particularly important for compounds intended for pharmaceutical applications, where environmental safety is a critical consideration.

In conclusion, methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-methylfuran-3-carboxylate (CAS No: 2229174-10-9) represents a cutting-edge advancement in organic chemistry with diverse applications across pharmacology and material science. Its unique structure, combined with favorable pharmacokinetic properties and environmental profile, positions it as a valuable asset in contemporary drug discovery efforts.